2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride

• IUPAC Name: 2-[(3-bromo-4-ethoxyphenyl)methylamino]-2-methylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C13H20BrNO2.ClH/c1-4-17-12-6-5-10(7-11(12)14)8-15-13(2,3)9-16;/h5-7,15-16H,4,8-9H2,1-3H3;1H
• InChI Key: LHKSUPZOITUVHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC(C)(C)CO)Br.Cl
• Molecular Formula: C13H21BrClNO2
• Molecular Weight: 338.67 g/mol

Description

2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride is a chemical compound used in scientific research for its potential therapeutic properties. It is a selective beta-2 adrenergic receptor agonist, which means it can activate specific receptors in the body that regulate various physiological processes.

Mechanism of Action

The mechanism of action of 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride involves its selective activation of beta-2 adrenergic receptors. These receptors are present in various tissues such as the lungs, heart, and nervous system, and their activation can regulate various physiological processes such as bronchodilation, heart rate, and glucose metabolism. By activating these receptors, 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride can improve breathing, reduce inflammation, and protect the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride are mediated by its selective activation of beta-2 adrenergic receptors. These effects include bronchodilation, increased heart rate, increased glucose metabolism, and reduced inflammation. These effects are beneficial for treating respiratory diseases such as asthma and COPD, as well as inflammatory and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride in lab experiments include its selective activation of beta-2 adrenergic receptors, which allows for specific targeting of physiological processes. Additionally, its potential therapeutic properties in respiratory, inflammatory, and neurodegenerative diseases make it a promising compound for further research. However, the limitations of using this compound include its potential side effects and toxicity, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride. One direction is to further investigate its potential therapeutic properties in respiratory, inflammatory, and neurodegenerative diseases. Another direction is to explore its potential side effects and toxicity in more detail. Additionally, research can be conducted on its potential interactions with other compounds and drugs, as well as its pharmacokinetics and pharmacodynamics. Overall, 2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride is a promising compound for scientific research with potential therapeutic properties in various diseases.

Scientific Research Applications

2-[(3-bromo-4-ethoxybenzyl)amino]-2-methylpropan-1-ol hydrochloride has been studied for its potential therapeutic properties in various scientific research fields. It has been shown to have bronchodilator effects, which means it can relax the smooth muscles in the airways and improve breathing. It has also been studied for its potential anti-inflammatory properties, which means it can reduce inflammation in the body and potentially treat inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, it has been studied for its potential neuroprotective properties, which means it can protect the nervous system from damage and potentially treat neurodegenerative diseases such as Alzheimer's and Parkinson's.